Cas no 1160251-23-9 (4-(3,4-Dichlorobenzyl)oxy-3-methoxybenzoyl Chloride)

• Product Name: 4-(3,4-Dichlorobenzyl)oxy-3-methoxybenzoyl Chloride
• CAS No: 1160251-23-9
• MF: C₁₅H₁₁Cl₃O₃
• MW: 345.605041742325
• MDL: MFCD12197978
• CID: 4682200
• Update Time: 2025-05-20

4-(3,4-Dichlorobenzyl)oxy-3-methoxybenzoyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-[(3,4-DICHLOROBENZYL)OXY]-3-METHOXYBENZOYL CHLORIDE
• 4-((3,4-Dichlorobenzyl)oxy)-3-methoxybenzoyl chloride
• 4-[(3,4-dichlorophenyl)methoxy]-3-methoxybenzoyl chloride
• STL508824
• BBL037141
• benzoyl chloride, 4-[(3,4-dichlorophenyl)methoxy]-3-methoxy-
• 4-(3,4-Dichlorobenzyl)oxy-3-methoxybenzoyl Chloride

• MDL： MFCD12197978
• Inchi： 1S/C15H11Cl3O3/c1-20-14-7-10(15(18)19)3-5-13(14)21-8-9-2-4-11(16)12(17)6-9/h2-7H,8H2,1H3
• InChI Key： MIPLGWGEUSLEHX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)COC1C=CC(C(=O)Cl)=CC=1OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 353
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 4-(3,4-Dichlorobenzyl)oxy-3-methoxybenzoyl Chloride

4-(3,4-Dichlorobenzyl)oxy-3-methoxybenzoyl Chloride (CAS No. 1160251-23-9): An Overview of a Versatile Compound in Chemical and Pharmaceutical Research

4-(3,4-Dichlorobenzyl)oxy-3-methoxybenzoyl chloride (CAS No. 1160251-23-9) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its intricate molecular framework, which includes a benzoyl chloride moiety, a methoxy group, and a dichlorobenzyl substituent. These structural features contribute to its reactivity and versatility in chemical reactions.

The benzoyl chloride group is a well-known electrophilic acylating agent that readily reacts with nucleophiles such as alcohols, amines, and thiols to form the corresponding esters, amides, and thioesters. This property makes 4-(3,4-dichlorobenzyl)oxy-3-methoxybenzoyl chloride an invaluable reagent in the synthesis of complex organic molecules and pharmaceutical intermediates. The presence of the dichlorobenzyl substituent further enhances the compound's reactivity by introducing additional functional groups that can be selectively modified through various chemical transformations.

In the context of pharmaceutical research, 4-(3,4-dichlorobenzyl)oxy-3-methoxybenzoyl chloride has been explored for its potential as a building block in the synthesis of novel drug candidates. Recent studies have shown that compounds derived from this reagent exhibit promising biological activities, including anti-inflammatory, antitumor, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of 4-(3,4-dichlorobenzyl)oxy-3-methoxybenzoyl amides, which demonstrated potent anti-inflammatory effects in vitro and in vivo models.

The methoxy group in 4-(3,4-dichlorobenzyl)oxy-3-methoxybenzoyl chloride plays a crucial role in modulating the compound's electronic properties and solubility characteristics. This functional group can be easily introduced or removed through standard chemical reactions, making it a valuable handle for fine-tuning the properties of derived compounds. Additionally, the methoxy group can influence the binding affinity and selectivity of drug molecules to their target receptors, which is essential for optimizing therapeutic efficacy.

The versatility of 4-(3,4-dichlorobenzyl)oxy-3-methoxybenzoyl chloride extends beyond its use as a synthetic intermediate. It has also been investigated for its potential applications in materials science. For example, researchers have explored the use of this compound as a monomer in the synthesis of functional polymers with tailored properties. These polymers can be designed for various applications, such as drug delivery systems, coatings, and adhesives.

In terms of safety and handling, it is important to note that 4-(3,4-dichlorobenzyl)oxy-3-methoxybenzoyl chloride, like other benzoyl chlorides, should be handled with care due to its reactivity and potential hazards. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn when working with this compound to prevent skin contact and inhalation. Additionally, it is recommended to perform reactions involving this reagent under inert conditions to minimize side reactions and ensure product purity.

The future prospects for 4-(3,4-dichlorobenzyl)oxy-3-methoxybenzoyl chloride are promising. Ongoing research continues to uncover new applications and derivatives of this compound across various scientific disciplines. As our understanding of its chemical behavior and biological activities deepens, it is likely that this versatile reagent will play an increasingly important role in advancing the frontiers of chemical and pharmaceutical research.